N-(3,4-dichlorophenyl)-3-(2,5-dioxopyrrolidin-1-yl)azetidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-(2,5-dioxopyrrolidin-1-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C14H13Cl2N3O3/c15-10-2-1-8(5-11(10)16)17-14(22)18-6-9(7-18)19-12(20)3-4-13(19)21/h1-2,5,9H,3-4,6-7H2,(H,17,22)
• InChI Key: QBWRDBPYGMZPFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2CN(C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C14H13Cl2N3O3
• Molecular Weight: 342.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-(2,5-dioxopyrrolidin-1-yl)azetidine-1-carboxamide, commonly known as DPA-714, is a novel ligand that has been developed for imaging the translocator protein (TSPO) in the brain. TSPO is a mitochondrial protein that is involved in various cellular processes, including apoptosis, inflammation, and steroidogenesis. DPA-714 has been found to have potential applications in the diagnosis and treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Scientific Research Applications

Synthesis and Biological Evaluation

• Compounds with azetidinone structures have been synthesized and evaluated for their potential as antidepressant and nootropic agents. For instance, the synthesis of 2-azetidinones involved novel methods of stirring and sonication. Compounds synthesized exhibited dose-dependent antidepressant and nootropic activities, highlighting the potential CNS activity of the 2-azetidinone skeleton for therapeutic use (Thomas et al., 2016).

Antitubercular and Antibacterial Activities

• A series of carboxamide derivatives has been synthesized and screened for antitubercular and antibacterial activities. Some derivatives showed potent activity against tuberculosis and other bacterial infections, surpassing reference drugs in efficacy. These findings suggest a promising avenue for developing new antimicrobial agents (Bodige et al., 2020).

Antimicrobial and Antioxidant Activities

• Novel heterocyclic compounds containing the azetidinone structure have been synthesized and applied to polyester fabrics, displaying significant antimicrobial and antioxidant activities. These compounds' efficacies suggest potential applications in creating sterile and biologically active fabrics for various life applications (Khalifa et al., 2015).

Pharmaceutical Importance

• Azetidinone derivatives of phenothiazine have been synthesized, indicating their pharmaceutical significance. These compounds, tested for antibacterial, antifungal, and antitubercular activities, displayed acceptable activities, suggesting their potential in designing antibacterial and antituberculosis compounds (Sharma et al., 2012).